Cas no 1050507-07-7 ((4-(2-Chlorophenyl)thiazol-2-YL)methanol)

(4-(2-Chlorophenyl)thiazol-2-YL)methanol structure
1050507-07-7 structure
Product Name:(4-(2-Chlorophenyl)thiazol-2-YL)methanol
CAS No:1050507-07-7
MF:C10H8ClNOS
MW:225.694620132446
MDL:MFCD17251190
CID:97873
PubChem ID:46785514
Update Time:2025-04-18

(4-(2-Chlorophenyl)thiazol-2-YL)methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolemethanol,4-(2-chlorophenyl)-
    • (5-Methyl-1-trityl-1H-iMidazol-4-yl)Methanol
    • [4-(2-Chlorophenyl)-1,3-thiazol-2-yl]methanol
    • 4-(2-chlorophenyl)-2-Thiazolemethanol
    • (4-(2-CHLOROPHENYL)THIAZOL-2-YL)METHANOL
    • [4-(2-Chlorophenyl)thiazol-2-yl]methanol
    • AG-D-18173
    • CTK4A3578
    • KB-62824
    • SureCN250308
    • DSZUFWOIRRSXHP-UHFFFAOYSA-N
    • STL453417
    • 2-Thiazolemethanol, 4-(2-chlorophenyl)-
    • CS-M0676
    • AKOS012218775
    • MFCD17251190
    • 1050507-07-7
    • SCHEMBL250308
    • DTXSID40676288
    • CS-13696
    • FT-0761114
    • DB-059294
    • (4-(2-Chlorophenyl)thiazol-2-YL)methanol
    • MDL: MFCD17251190
    • Inchi: 1S/C10H8ClNOS/c11-8-4-2-1-3-7(8)9-6-14-10(5-13)12-9/h1-4,6,13H,5H2
    • InChI Key: DSZUFWOIRRSXHP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CSC(CO)=N1

Computed Properties

  • Exact Mass: 225.00164
  • Monoisotopic Mass: 225.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.4

Experimental Properties

  • Density: 1.383
  • Boiling Point: 360.6 °C at 760 mmHg
  • Flash Point: 171.9 °C
  • PSA: 33.12
  • LogP: 2.95580

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